Cas no 2469632-72-0 (Tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate
• CAS No: 2469632-72-0
• MF: C₁₀H₁₈FNO₂
• MW: 203.253826618195
• CID: 6153418
• PubChem ID: 139023767
• Update Time: 2025-06-12

Tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2469632-72-0
• tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate
• EN300-6487060
• Tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate

• Inchi： 1S/C10H18FNO2/c1-10(2,3)14-9(13)12-6-8(7-12)4-5-11/h8H,4-7H2,1-3H3
• InChI Key： CNFABHYXRLROAF-UHFFFAOYSA-N
• SMILES： FCCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 203.13215698g/mol
• Monoisotopic Mass: 203.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate

Tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate: An Overview of Its Structure, Synthesis, and Applications

Tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate (CAS No. 2469632-72-0) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a nitrogen atom. The presence of a tert-butyl group and a 2-fluoroethyl substituent on the azetidine ring imparts unique chemical and biological properties to this molecule.

The structure of tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate is characterized by a tert-butyl group attached to the nitrogen atom of the azetidine ring, and a 2-fluoroethyl group attached to the third carbon atom of the ring. The tert-butyl group provides steric protection and stability, while the 2-fluoroethyl group introduces fluorine, which can significantly influence the compound's reactivity and biological activity. Fluorine is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to biological targets.

The synthesis of tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate has been reported in several studies. One common approach involves the reaction of tert-butyl azetidine-1-carboxylate with 2-fluoroethyl bromide in the presence of a base such as potassium carbonate. This reaction typically proceeds via an SN2 mechanism, leading to the formation of the desired product with high yield and purity. Another method involves the use of transition-metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling reactions, which can provide access to this compound under milder conditions.

In terms of its applications, tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate has shown promise in various areas of medicinal chemistry and drug discovery. One notable application is its use as a building block for the synthesis of bioactive molecules. The azetidine ring is a key structural motif found in many biologically active compounds, including antibiotics, antivirals, and anticancer agents. The presence of the tert-butyl and 2-fluoroethyl groups can enhance the pharmacological properties of these molecules by improving their solubility, stability, and bioavailability.

Recent studies have also explored the potential of tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate as an intermediate in the synthesis of novel therapeutic agents. For example, researchers have used this compound to develop inhibitors of specific enzymes involved in disease pathways. One study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of azetidine-based inhibitors targeting a key enzyme in cancer metabolism. The results showed that compounds derived from tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate exhibited potent inhibitory activity against the target enzyme and demonstrated promising antitumor effects in cellular assays.

Beyond its role in drug discovery, tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate has also found applications in other areas of chemical research. For instance, it has been used as a chiral auxiliary in asymmetric synthesis to control stereochemistry during complex molecule formation. The chiral center introduced by the 2-fluoroethyl group can facilitate enantioselective reactions, leading to highly enantioenriched products that are valuable for pharmaceutical and fine chemical industries.

In conclusion, Tert-butyl 3-(2-fluoroethyl)azetidine-1-carboxylate (CAS No. 2469632-72-0) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for developing new bioactive molecules and therapeutic agents. Ongoing research continues to uncover new applications and optimize synthetic methods for this versatile compound.